1-Ethyl-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid
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Overview
Description
“1-Ethyl-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid” is a complex organic compound. It’s a derivative of benzotriazole, a class of compounds that have been extensively explored for the synthesis of natural and synthetic-based molecules of varied biological and pharmaceutical importance . Benzotriazole derivatives have exhibited outstanding properties in medicinal chemistry including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities .
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research demonstrates the utility of similar heterocyclic compounds in the synthesis of novel structures with potential therapeutic applications. For instance, studies have explored the synthesis of various heterocyclic systems like benzopyrano[2,3-d]-v-triazole, which shows potential as antiasthmatic agents. This exemplifies how derivatives related to 1-ethyl-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid can be utilized in creating new compounds with significant pharmacological potential (Buckle, Outred, & Rockell, 1981).
Enhancement of Ester Cleavage in Surfactant Micelles
Hydroxybenzotriazole derivatives, closely related to this compound, have been synthesized and evaluated for their catalytic abilities in ester cleavage within micellar structures. This research underlines the significance of such compounds in enhancing chemical reactions, potentially offering novel approaches to chemical synthesis and pharmaceutical development (Bhattacharya & Kumar, 2005).
Antimicrobial Applications
Ethyl 1-aminotetrazole-5-carboxylate, a compound structurally related to this compound, has been utilized as a precursor in synthesizing heterocyclic compounds with antimicrobial properties. This highlights the potential of this compound derivatives in the development of new antimicrobial agents, contributing to the fight against resistant microbial strains (Taha & El-Badry, 2010).
Luminescent Properties for Applications in Optoelectronics
The synthesis of s-tetrazine derivatives conjugated with the 4H-1,2,4-triazole ring has revealed compounds with promising luminescent properties. Such research indicates the potential of this compound derivatives in optoelectronics and materials science, where they can be used in the development of new luminescent materials for various applications (Maj, Kudelko, & Świątkowski, 2022).
Synthetic Modifications and Biological Activities
Research into ethyl 2-amino-4-methylthiazole-5-carboxylate, which shares functional group similarities with this compound, has led to synthetic modifications yielding compounds with analyzed antimicrobial activities. This underscores the broad potential of this compound derivatives in medicinal chemistry, particularly in the synthesis and development of new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Future Directions
Properties
IUPAC Name |
1-ethyl-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-2-12-8-4-3-6(9(13)14)5-7(8)10-11-12/h6H,2-5H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFANZVGQMFJSBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(CC(CC2)C(=O)O)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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